![molecular formula C17H14FN3O2 B2369345 N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide CAS No. 877650-15-2](/img/structure/B2369345.png)
N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
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Description
N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide is a useful research compound. Its molecular formula is C17H14FN3O2 and its molecular weight is 311.316. The purity is usually 95%.
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Scientific Research Applications
Kinase Inhibition and Cancer Research :
- Schroeder et al. (2009) discovered a series of substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective Met kinase inhibitors, showing promise for cancer treatment (Schroeder et al., 2009).
- Rewcastle et al. (1998) explored methylamino-substituted derivatives of 4-[(3-bromophenyl)amino]-pyrido[3,4-d]pyrimidine as inhibitors of the tyrosine kinase activity of receptors for the EGF family of growth factors, significant in oncology research (Rewcastle et al., 1998).
Chemical Synthesis and Modification :
- Ukrainets et al. (2015) discussed the chemical modification of the pyridine moiety in pyrido[1,2-a]pyrimidine nucleus to optimize biological properties of N-(benzyl)-2-hydroxy-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamides, indicating its potential in chemical synthesis (Ukrainets et al., 2015).
- Palanki et al. (2000) investigated N-[3, 5-bis(trifluoromethyl)phenyl][2-chloro-4-(trifluoromethyl)pyrimidin-5-yl]carboxamide, highlighting the significance of the pyrimidine portion in enhancing bioavailability, relevant to drug synthesis (Palanki et al., 2000).
Fluorescence and Photophysical Properties :
- Castillo et al. (2018) synthesized 3-formylpyrazolo[1,5-a]pyrimidines, using them as intermediates for preparing functional fluorophores, useful in photophysical studies (Castillo et al., 2018).
Immunosuppressive Applications :
- Knecht and Löffler (1998) examined the inhibition of dihydroorotate dehydrogenase by immunosuppressive isoxazol and cinchoninic acid derivatives, relevant in the development of immunosuppressive drugs (Knecht & Löffler, 1998).
Cytotoxicity Studies :
- Hassan et al. (2015) explored the cytotoxic activity of novel pyrazolo[1,5-a]pyrimidines and related Schiff bases, which has implications for cancer research (Hassan et al., 2015).
Crystal Structure and Docking Studies :
- Gandhi et al. (2016) conducted a study involving quantum chemical calculations, Hirshfeld surface analysis, crystal structure, and molecular docking study of a pyrimidine derivative, important in the field of molecular modeling and drug design (Gandhi et al., 2016).
Properties
IUPAC Name |
N-(3-fluoro-4-methylphenyl)-7-methyl-4-oxopyrido[1,2-a]pyrimidine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H14FN3O2/c1-10-3-6-15-19-8-13(17(23)21(15)9-10)16(22)20-12-5-4-11(2)14(18)7-12/h3-9H,1-2H3,(H,20,22) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WGZVCAHPDNLJFW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN2C(=NC=C(C2=O)C(=O)NC3=CC(=C(C=C3)C)F)C=C1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H14FN3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.31 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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